![molecular formula C12H8ClN3 B8525954 9-Chlorobenzo[f][1,7]naphthyridin-5-amine](/img/structure/B8525954.png)
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8]C(=O)OC(C)(C)C)=[C:4](B2OC(C)(C)C(C)(C)O2)[CH:3]=1.Br[C:26]1[C:27]([C:32]#[N:33])=[N:28][CH:29]=[CH:30][CH:31]=1.C(=O)([O-])[O-].[K+].[K+]>C1(C)C=CC=CC=1.CO.ClCCl.O>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[C:6]([CH:7]=1)=[C:26]1[C:27](=[C:32]([NH2:33])[N:8]=2)[N:28]=[CH:29][CH:30]=[CH:31]1 |f:2.3.4|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC(=C(C=C1)NC(OC(C)(C)C)=O)B1OC(C(O1)(C)C)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C(=NC=CC1)C#N
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Name
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tetrakis(triphenyl-phosphine)palladium
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Type
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CUSTOM
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Details
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stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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After cooling to ambient temperature
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Type
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CUSTOM
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Details
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The two phases were separated
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted twice with 2% methanol in dichloromethane
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Type
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WASH
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Details
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The combined organic layers were washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous MgSO4
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Type
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CONCENTRATION
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Details
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concentrated en vacuo
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Type
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CUSTOM
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Details
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The crude product was purified by flash chromatography on a COMBIFLASH® system (ISCO)
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Type
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CUSTOM
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Details
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re-purified
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Type
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CUSTOM
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Details
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to give a solid
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Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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ClC=1C=CC=2C(=C3C=CC=NC3=C(N2)N)C1
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
